Cas no 596124-79-7 (Benzamide, 4-methyl-N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-)

• Product Name: Benzamide, 4-methyl-N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-
• CAS No: 596124-79-7
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 1615680
• Update Time: 2024-09-12

Benzamide, 4-methyl-N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-

• Inchi： 1S/C19H18N2O2/c1-13-3-7-15(8-4-13)18-11-17(23-21-18)12-20-19(22)16-9-5-14(2)6-10-16/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key： JDPKWAGVPCPAHW-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(C)C=C2)C=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 306.13694

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 542.8±50.0 °C(Predicted)
• PSA: 55.13
• pka: 13.55±0.46(Predicted)